Methyl (4-iodo-6-nitro-2-trifluoromethylphenyl)pyruvate

• Molecular Formula: C11H7F3INO5
• Molecular Weight: 417.08 g/mol
• IUPAC Name: methyl 3-[4-iodo-2-nitro-6-(trifluoromethyl)phenyl]-2-oxopropanoate
• InChI: InChI=1S/C11H7F3INO5/c1-21-10(18)9(17)4-6-7(11(12,13)14)2-5(15)3-8(6)16(19)20/h2-3H,4H2,1H3
• InChI Key: JBNUXHRPDJCBDI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C(=O)CC1=C(C=C(C=C1[N+](=O)[O-])I)C(F)(F)F

Description

Methyl (4-iodo-6-nitro-2-trifluoromethylphenyl)pyruvate is a useful research compound. Its molecular formula is C11H7F3INO5 and its molecular weight is 417.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Dimethyl oxalate (127.79 g, 5.0 eq) was added to sodium methylate (216.4 mL, 28%, 5.0 eq). The resulting mixture was stirred at room temperature for 1.5 hours. To the mixture was then added 5-iodo-2-methyl-3-nitrobenzotrifluoride (71.64 g, 216.4 mmol), dissolved in MeOH (216 mL). The dark red mixture was then stirred at room temperature for 6 hours and left over night. The solvent was removed in vacuo to give a red solid which was subsequently added to aqueous 2.5N HCl (800 mL). The mixture was extracted with EtOAc (500 mL and 2×300 mL). The extracts were combined and dried (anhydrous MgSO4). After filtration, the solvent was removed in vacuo to give a yellow solid of the crude product (161.41 g). A fraction of this was purified by column chromatography (silica gel, eluting 15:1 to 10:1 hexane:EtOAc) to give the title compound as a yellow solid.